Cas no 2229113-35-1 (2-(1-bromo-2-methylpropan-2-yl)quinoxaline)

2-(1-Bromo-2-methylpropan-2-yl)quinoxaline is a brominated quinoxaline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive bromine substituent, enabling efficient functionalization via nucleophilic substitution or cross-coupling reactions. The quinoxaline core offers a versatile scaffold for constructing heterocyclic compounds, while the branched alkyl group enhances steric and electronic properties. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including kinase inhibitors and antimicrobial agents. Its stability and well-defined reactivity profile make it a reliable intermediate for tailored synthetic applications. Suitable for controlled modifications, it is often employed in the preparation of complex molecular architectures.
2-(1-bromo-2-methylpropan-2-yl)quinoxaline structure
2229113-35-1 structure
Product Name:2-(1-bromo-2-methylpropan-2-yl)quinoxaline
CAS No:2229113-35-1
MF:C12H13BrN2
MW:265.149021863937
CID:5952953
PubChem ID:165643199
Update Time:2025-05-21

2-(1-bromo-2-methylpropan-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-(1-bromo-2-methylpropan-2-yl)quinoxaline
    • EN300-1904792
    • 2229113-35-1
    • Inchi: 1S/C12H13BrN2/c1-12(2,8-13)11-7-14-9-5-3-4-6-10(9)15-11/h3-7H,8H2,1-2H3
    • InChI Key: PFAMRYDZIPIEHX-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)C1C=NC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 264.02621g/mol
  • Monoisotopic Mass: 264.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 25.8Ų

2-(1-bromo-2-methylpropan-2-yl)quinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1904792-0.05g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
0.05g
$1140.0 2023-09-18
Enamine
EN300-1904792-0.1g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
0.1g
$1195.0 2023-09-18
Enamine
EN300-1904792-0.25g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
0.25g
$1249.0 2023-09-18
Enamine
EN300-1904792-0.5g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
0.5g
$1302.0 2023-09-18
Enamine
EN300-1904792-1.0g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
1g
$1357.0 2023-06-02
Enamine
EN300-1904792-2.5g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
2.5g
$2660.0 2023-09-18
Enamine
EN300-1904792-5.0g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
5g
$3935.0 2023-06-02
Enamine
EN300-1904792-10.0g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
10g
$5837.0 2023-06-02
Enamine
EN300-1904792-1g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
1g
$1357.0 2023-09-18
Enamine
EN300-1904792-5g
2-(1-bromo-2-methylpropan-2-yl)quinoxaline
2229113-35-1
5g
$3935.0 2023-09-18

Additional information on 2-(1-bromo-2-methylpropan-2-yl)quinoxaline

Comprehensive Overview of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline (CAS No. 2229113-35-1)

2-(1-bromo-2-methylpropan-2-yl)quinoxaline (CAS No. 2229113-35-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. The compound belongs to the quinoxaline family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for novel chemical entities in drug discovery, 2-(1-bromo-2-methylpropan-2-yl)quinoxaline has emerged as a promising candidate for further investigation.

The molecular structure of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline features a quinoxaline core substituted with a 1-bromo-2-methylpropan-2-yl group. This combination imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for the development of new small-molecule inhibitors and bioactive compounds. The presence of the bromo moiety also offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in academic and industrial circles.

In the context of current trends, 2-(1-bromo-2-methylpropan-2-yl)quinoxaline aligns with the growing interest in sustainable chemistry and green synthesis. Many users searching for eco-friendly chemical processes or catalyst-free reactions may find this compound relevant due to its potential role in minimizing waste and improving reaction efficiency. Additionally, its application in medicinal chemistry resonates with the surge in demand for targeted therapies and precision medicine, which are hot topics in both scientific literature and public discourse.

From a technical standpoint, the synthesis of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline typically involves multi-step reactions, including condensation and halogenation processes. The compound's purity and yield are critical factors for researchers, as highlighted by frequent searches for high-purity chemical intermediates and optimized synthetic routes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for downstream applications.

The versatility of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline extends to its potential use in material science. Recent studies have explored its incorporation into organic electronic materials, a field that has seen exponential growth due to the demand for flexible electronics and energy-efficient devices. This intersection of chemistry and materials science is a trending topic, with many users searching for novel organic semiconductors and functional materials.

Safety and handling of 2-(1-bromo-2-methylpropan-2-yl)quinoxaline are also important considerations. While not classified as hazardous under standard regulations, proper laboratory practices are essential. This aligns with the increasing public interest in chemical safety protocols and responsible research practices, as evidenced by search trends in educational and industrial settings.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)quinoxaline (CAS No. 2229113-35-1) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structure, combined with the growing demand for innovative chemical solutions, positions it as a compound of significant interest. As research continues to uncover its full potential, this molecule is likely to remain a focus of scientific inquiry and industrial application for years to come.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.